N-(2,2-dimethoxyethyl)-4-ethoxy-N-ethylbutanamide

• IUPAC Name: N-(2,2-dimethoxyethyl)-4-ethoxy-N-ethylbutanamide
• InChI: InChI=1S/C12H25NO4/c1-5-13(10-12(15-3)16-4)11(14)8-7-9-17-6-2/h12H,5-10H2,1-4H3
• InChI Key: VDQOCDRXHJTYDQ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(OC)OC)C(=O)CCCOCC
• Molecular Formula: C12H25NO4
• Molecular Weight: 247.33 g/mol

Description

N-(2,2-dimethoxyethyl)-4-ethoxy-N-ethylbutanamide is a chemical compound with a complex structure that includes both ethoxy and dimethoxyethyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,2-dimethoxyethyl)-4-ethoxy-N-ethylbutanamide typically involves the reaction of aminoacetaldehyde dimethyl acetal with ethyl butanoate under controlled conditions. The reaction is carried out in the presence of a catalyst, such as triethylamine, and requires careful temperature control to ensure the desired product is obtained .

Industrial Production Methods

On an industrial scale, the production of this compound involves the use of large-scale reactors and continuous flow processes. The reaction conditions are optimized to maximize yield and purity, and the product is typically purified using techniques such as distillation and chromatography .

Chemical Reactions Analysis

Types of Reactions

N-(2,2-dimethoxyethyl)-4-ethoxy-N-ethylbutanamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The ethoxy and dimethoxyethyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Substitution reactions often involve nucleophiles such as halides or amines in the presence of a base.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield aldehydes or carboxylic acids, while reduction can produce alcohols or amines .

Scientific Research Applications

N-(2,2-dimethoxyethyl)-4-ethoxy-N-ethylbutanamide has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug precursor or active pharmaceutical ingredient.

Industry: It is used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of N-(2,2-dimethoxyethyl)-4-ethoxy-N-ethylbutanamide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

N-(2,2-dimethoxyethyl)-N-methylamine: This compound shares the dimethoxyethyl group but differs in its overall structure and properties.

Uniqueness

N-(2,2-dimethoxyethyl)-4-ethoxy-N-ethylbutanamide is unique due to its combination of ethoxy and dimethoxyethyl groups, which confer specific chemical and physical properties. This uniqueness makes it valuable for specialized applications in research and industry .